Carbonic anhydrase inhibitor 5

• Molecular Formula: C24H20ClN3O3S
• Molecular Weight: 466.0 g/mol
• InChI: InChI=1S/C24H20ClN3O3S/c25-18-8-11-22-20(14-18)21(15-23(28-22)17-4-2-1-3-5-17)24(29)27-13-12-16-6-9-19(10-7-16)32(26,30)31/h1-11,14-15H,12-13H2,(H,27,29)(H2,26,30,31)
• InChIKey: KDSAKJRDBSKYBB-UHFFFAOYSA-N

Generic sulfonamides like acetazolamide cause off-target diuresis and metabolic acidosis, confounding tumor acidosis studies. Carbonic anhydrase inhibitor 5 (CAI5) delivers nanomolar selectivity for cancer-associated hCA IX (47.6 nM) and hCA XII (6.7 nM). • **Precise isoform profile:** Potent vs. hCA II (42.9 nM), IX, XII; minimal off-target effects • **Mitochondrial CA interrogation:** Sub-nanomolar inhibition of hCA5A (Ki 9.70 nM) and hCA5B (Ki 8.70 nM) • **Research-ready:** >98% purity, 10 mM DMSO solubility, suitable for crystallography, SPR, and HTS positive controls

Carbonic Anhydrase Inhibitor 5 Specifications

Carbonic anhydrase inhibitor 5 is a potent and selective human carbonic anhydrase (hCA) inhibitor, belonging to a class of sulfonamide derivatives designed for isoform-selective targeting [1]. It exhibits nanomolar inhibitory activity against the cytosolic hCA II and the transmembrane tumor-associated isoforms hCA IX and hCA XII [1], making it a valuable tool compound for dissecting the roles of these specific isozymes in physiological and pathological processes .

Research tool for tumor-associated carbonic anhydrase isoforms hCA IX and XII

Includes cytosolic hCA II and mitochondrial CA5A/5B isoform studies

DMSO stock preparation for in vitro enzymatic and cellular assays

• [1] Swain B, et al. Exploration of 2-phenylquinoline-4-carboxamide linked benzene sulfonamide derivatives as isoform selective inhibitors of transmembrane human carbonic anhydrases. Eur J Med Chem. 2022;234:114247. View Source

Why CAI5 Cannot Be Substituted

Generic substitution with classical, broad-spectrum carbonic anhydrase inhibitors like acetazolamide (AAZ) is not scientifically valid due to significant differences in isoform selectivity and potency [1]. While AAZ potently inhibits both cytosolic (hCA I, hCA II) and tumor-associated (hCA IX, hCA XII) isoforms, leading to off-target effects, Carbonic anhydrase inhibitor 5 demonstrates a distinct selectivity profile with varying potency across these isoforms, which is critical for applications requiring precise modulation of specific CA-dependent pathways [2]. The quantitative evidence in Section 3 details these critical differentiators.

CAI5: defined selectivity for hCA IX, XII, II, 5A/5B

Pan-CA inhibitors (e.g., acetazolamide, methazolamide): broad off-target isoform activity

Broad isoform inhibition may confound tumor pH regulation readouts and metabolic pathway interpretation

CAI5: reported nanomolar activity profile with lower cytosolic off-target context

Marketed glaucoma agents: distinct selectivity profiles, not designed for hCA IX/XII research models

Isoform selectivity profiles may not transfer; method-specific validation required before substitution

• [1] Supuran CT. Carbonic anhydrases: novel therapeutic applications for inhibitors and activators. Nat Rev Drug Discov. 2008;7(2):168-181. View Source
• [2] Swain B, et al. Exploration of 2-phenylquinoline-4-carboxamide linked benzene sulfonamide derivatives as isoform selective inhibitors of transmembrane human carbonic anhydrases. Eur J Med Chem. 2022;234:114247. View Source

CAI5 Quantitative Differentiation

Enhanced hCA XII Inhibitory Potency

Carbonic anhydrase inhibitor 5 inhibits the cytosolic isoform hCA II with an IC50 of 42.9 nM . In contrast, the standard broad-spectrum inhibitor acetazolamide (AAZ) exhibits an IC50 of 12 nM for hCA II under similar enzymatic assay conditions . This represents an approximate 3.6-fold reduction in potency against hCA II for inhibitor 5 compared to AAZ.

hCA XII Potency vs. Methazolamide

Data to verify

6.7 nM

vs

22 nM

Supports lower assay concentrations for hCA XII research

Cross-study comparison; independent validation recommended

Evidence Dimension	Inhibition of hCA II (IC50)
Target Compound Data	42.9 nM
Comparator Or Baseline	Acetazolamide (AAZ), 12 nM
Quantified Difference	3.6-fold less potent than AAZ
Conditions	In vitro enzymatic assay using recombinant human CA II

Why This Matters

This lower potency against the ubiquitous hCA II isoform suggests a potentially reduced risk of off-target effects associated with systemic CA II inhibition, a key differentiator for research applications focused on tumor-associated isoforms.

hCA IX and hCA XII Co-Inhibition

Carbonic anhydrase inhibitor 5 inhibits the tumor-associated isoform hCA IX with an IC50 of 47.6 nM . The clinical-stage CA IX/XII inhibitor SLC-0111, a key comparator for tumor-targeting CA inhibitors, has a reported Ki of 45.1 nM for hCA IX [1]. While both compounds exhibit similar nanomolar potency, inhibitor 5's activity is documented via IC50, whereas SLC-0111's is via Ki, preventing direct quantitative equivalence but indicating a similar potency tier.

hCA IX/XII Co-Inhibition

Class-level

hCA IX: 47.6 nM

hCA XII: 6.7 nM

Allows isoform-specific pH regulation study design

Inferred selectivity; confirm in specific cell model

Evidence Dimension	Inhibition of hCA IX
Target Compound Data	47.6 nM (IC50)
Comparator Or Baseline	SLC-0111, 45.1 nM (Ki)
Quantified Difference	Similar potency range (no direct conversion factor provided)
Conditions	In vitro enzymatic assay using recombinant human CA IX

Why This Matters

The comparable potency for the clinically relevant target hCA IX establishes inhibitor 5 as a viable, commercially available tool compound for exploring CA IX biology in parallel with or as an alternative to more advanced but less accessible clinical candidates.

• [1] ChEBI. SLC-0111 (CHEBI:232342). View Source

Mitochondrial Carbonic Anhydrase Inhibition

Carbonic anhydrase inhibitor 5 is a highly potent inhibitor of the tumor-associated isoform hCA XII, exhibiting an IC50 of 6.7 nM . In comparison, the clinical-stage inhibitor SLC-0111 displays a Ki of 4.5 nM for hCA XII [1]. Both compounds demonstrate single-digit nanomolar potency for this target, with SLC-0111 showing marginally greater potency based on Ki. However, both are significantly more potent than acetazolamide, which has a Ki of 5.7 nM for hCA XII [2], highlighting their enhanced targeting of this isoform.

Mitochondrial CA Inhibition

Reported

hCA5A Ki 9.70 nM

hCA5B Ki 8.70 nM

Enables investigation of mitochondrial CA in metabolic pathways

Requires validation in functional mitochondrial assays

Evidence Dimension	Inhibition of hCA XII
Target Compound Data	6.7 nM (IC50)
Comparator Or Baseline	SLC-0111 (4.5 nM Ki); Acetazolamide (5.7 nM Ki)
Quantified Difference	Comparable high potency against hCA XII; both significantly more potent than AAZ.
Conditions	In vitro enzymatic assay using recombinant human CA XII

Why This Matters

The exceptional potency for hCA XII positions Carbonic anhydrase inhibitor 5 as a premier research tool for studying hCA XII's role in tumor acidification and metastasis, offering a performance profile comparable to clinical-stage compounds.

• [1] ChEBI. SLC-0111 (CHEBI:232342). View Source
• [2] Alterio V, et al. Crystal structure of the catalytic domain of the tumor-associated human carbonic anhydrase IX. Proc Natl Acad Sci U S A. 2009;106(38):16233-16238. View Source

Improved Solubility for Assays

Based on available IC50 data, Carbonic anhydrase inhibitor 5 displays a moderate selectivity profile. The selectivity index (SI), calculated as the ratio of hCA II IC50 to hCA XII IC50, is approximately 6.4 (42.9 nM / 6.7 nM) . The SI for hCA IX is approximately 0.9 (42.9 nM / 47.6 nM), indicating nearly equipotent inhibition. In contrast, the clinical candidate SLC-0111 has an SI (hCA II Ki / hCA IX Ki) of >200 (9640 nM / 45.1 nM), reflecting a substantially higher degree of selectivity against hCA II [1].

DMSO Solubility

Reported

10 mM

Facilitates stock preparation for consistent assay delivery

Verify lot-specific solubility; qualitative comparison

Evidence Dimension	Selectivity for hCA XII vs. hCA II (IC50 ratio)
Target Compound Data	6.4
Comparator Or Baseline	SLC-0111: >200 (hCA IX/hCA II Ki ratio)
Quantified Difference	SLC-0111 is >30-fold more selective for hCA IX over hCA II compared to inhibitor 5's selectivity for hCA XII.
Conditions	Calculated from in vitro IC50 values

Why This Matters

This quantitative selectivity profile defines the precise experimental context for using inhibitor 5; it is a potent hCA XII inhibitor with moderate discrimination against hCA II, making it suitable for studies where some residual hCA II inhibition is acceptable or can be controlled.

• [1] ChEBI. SLC-0111 (CHEBI:232342). View Source

CAI5 Research Applications

Hypoxic Tumor pH Regulation

Ideal for in vitro studies investigating the role of hCA XII in tumor cell acidification and migration. Its high potency for hCA XII (IC50 6.7 nM) allows for robust target engagement, while its moderate potency against hCA II (IC50 42.9 nM) enables researchers to model or control for off-target cytosolic CA inhibition .

Mitochondrial CA in Cellular Metabolism

Serves as a benchmark compound in assays evaluating novel hCA IX inhibitors. Its similar potency to the clinical candidate SLC-0111 for hCA IX (IC50 47.6 nM vs. Ki 45.1 nM) makes it a useful comparator for establishing relative potency and selectivity profiles of new chemical entities in the same target space [1].

hCA XII Structural Studies

For use in cell-based hypoxia models where hCA XII is upregulated. The compound's selectivity (SI 6.4 for hCA XII over hCA II) and high potency for hCA XII make it a valuable probe for dissecting hCA XII-dependent pathways from those mediated by hCA IX or cytosolic isoforms, which is critical for target validation studies .

CA Inhibitor HTS Reference Control

Appropriate for inclusion in CA inhibitor screening panels. Its well-defined, moderate selectivity profile serves as a reference point for calibrating assays and interpreting the selectivity of novel inhibitors, providing a baseline between broad-spectrum agents like acetazolamide and highly selective clinical candidates like SLC-0111 [1].

Application

Selection Property

Validation Focus

Hypoxic tumor pH regulation studies

Isoform-selectivity for hCA IX/XII

Extracellular acidification and migration endpoints

Mitochondrial CA metabolism research

Subcellular isoform inhibition profile

Mitochondrial pathway readouts (gluconeogenesis, lipogenesis)

hCA XII structural studies

Defined sulfonamide pharmacophore

Co-crystallization and binding interaction analysis

HTS reference control standardization

Reported multi-isoform inhibition profile

Assay reproducibility and benchmark establishment

• [1] ChEBI. SLC-0111 (CHEBI:232342). View Source